Cas no 57928-72-0 (3-(Phenoxymethyl)benzonitrile)
3-(Phenoxymethyl)benzonitrile structure
Product Name:3-(Phenoxymethyl)benzonitrile
CAS No:57928-72-0
MF:C14H11NO
MW:209.243243455887
MDL:MFCD09025918
CID:947745
PubChem ID:12222180
Update Time:2025-04-19
3-(Phenoxymethyl)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-(Phenoxymethyl)benzonitrile
- 3-phenoxymethyl-benzonitrile
- MS-22551
- 57928-72-0
- AKOS000182421
- CCCLIXBSUZNVSN-UHFFFAOYSA-N
- MFCD09025918
- SCHEMBL1248693
- DB-293750
- DTXSID10481144
-
- MDL： MFCD09025918
- Inchi： 1S/C14H11NO/c15-10-12-5-4-6-13(9-12)11-16-14-7-2-1-3-8-14/h1-9H,11H2
- InChI Key： CCCLIXBSUZNVSN-UHFFFAOYSA-N
- SMILES： O(C1C=CC=CC=1)CC1C=CC=C(C#N)C=1
Computed Properties
- Exact Mass: 209.08400
- Monoisotopic Mass: 209.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 33Ų
Experimental Properties
- PSA: 33.02000
- LogP: 3.13728
3-(Phenoxymethyl)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P322740-10mg |
3-(phenoxymethyl)benzonitrile |
57928-72-0 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P322740-50mg |
3-(phenoxymethyl)benzonitrile |
57928-72-0 | 50mg |
$ 65.00 | 2022-06-03 | ||
| TRC | P322740-100mg |
3-(phenoxymethyl)benzonitrile |
57928-72-0 | 100mg |
$ 95.00 | 2022-06-03 | ||
| abcr | AB225275-1 g |
3-(Phenoxymethyl)benzonitrile, 95%; . |
57928-72-0 | 95% | 1g |
€126.40 | 2023-04-27 | |
| abcr | AB225275-1g |
3-(Phenoxymethyl)benzonitrile, 95%; . |
57928-72-0 | 95% | 1g |
€137.00 | 2025-02-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1651319-1g |
3-(Phenoxymethyl)benzonitrile |
57928-72-0 | 98% | 1g |
￥793.00 | 2024-05-08 |
3-(Phenoxymethyl)benzonitrile Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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